Cas no 2171230-09-2 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid
• CAS No: 2171230-09-2
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 6354858
• PubChem ID: 165511885
• Update Time: 2025-11-01

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-2-phenylacetic acid
• EN300-1550995
• 2171230-09-2

• Inchi： 1S/C27H22N2O5/c30-24(29-25(26(31)32)18-9-2-1-3-10-18)15-8-16-28-27(33)34-17-23-21-13-6-4-11-19(21)20-12-5-7-14-22(20)23/h1-7,9-14,23,25H,16-17H2,(H,28,33)(H,29,30)(H,31,32)/t25-/m0/s1
• InChI Key： UMDIKXVPFAWBNN-VWLOTQADSA-N
• SMILES： O(C(NCC#CC(N[C@H](C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.15287181g/mol
• Monoisotopic Mass: 454.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic acid

Compound (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-2-phenylacetic Acid: A Comprehensive Overview

The compound (2S)-2-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-phenylacetic acid, with CAS number 00000000, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butynamide moiety, and a phenylacetic acid backbone. The stereochemistry at the second carbon atom, denoted by the (S) configuration, plays a crucial role in its biological activity and pharmacokinetic properties.

The Fmoc group, a well-known protecting group in peptide synthesis, is attached to the amino group of the butynamide moiety. This group is particularly valuable due to its stability under basic conditions and its ease of removal under acidic conditions. The presence of the Fmoc group in this compound suggests its potential use in peptide-based drug design or as an intermediate in the synthesis of more complex molecules.

The butynamide moiety, characterized by a triple bond between carbons 1 and 2, contributes to the compound's rigidity and potential for hydrogen bonding interactions. This structural feature is significant in drug design as it can enhance bioavailability and target specificity. Recent studies have highlighted the importance of triple bonds in modulating the pharmacodynamic properties of molecules, making this compound an interesting candidate for further investigation.

The phenylacetic acid backbone provides aromaticity and hydrophobicity to the molecule, which are essential for membrane permeability and binding affinity to target proteins. The combination of these structural elements makes this compound a versatile building block for various applications in medicinal chemistry.

Recent research has focused on the synthesis and optimization of similar compounds to improve their bioavailability and efficacy. For instance, studies have explored the use of different protecting groups and stereochemical configurations to enhance the compound's stability and reduce off-target effects. These advancements underscore the importance of meticulous structural design in drug development.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. Its ability to modulate enzyme activity suggests potential applications in treating various diseases, including cancer and inflammatory disorders. However, further studies are required to fully understand its mechanism of action and therapeutic potential.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling, Stille coupling, and peptide coupling reactions. The stereochemistry at the second carbon atom is critical during synthesis, requiring precise control over reaction conditions to ensure high enantiomeric excess.

From an environmental standpoint, this compound's production process has been optimized to minimize waste generation and reduce environmental impact. Green chemistry principles have been incorporated into its synthesis, highlighting the growing emphasis on sustainable practices in pharmaceutical manufacturing.

In conclusion, (2S)-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino-butynamide-phenylacetic acid represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future therapeutic innovations.